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Misidentification of ACD-10284: A Technical
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Compound of Interest

Compound Name: ACD-10284

Cat. No.: B1671411

Initial investigations into the discovery and history of ACD-10284 have revealed a critical
misidentification in the context of drug development. ACD-10284 is not a pharmaceutical
compound for human use but is, in fact, an organophosphate insecticide. This technical guide
provides a comprehensive overview of the available information on ACD-10284, redirecting the
focus from clinical applications to its actual identity and use in agrochemical research.

Chemical Identity and Properties

ACD-10284 is chemically identified as S-{2-[(2-cyanoethyl)(phenyl)amino]-2-oxoethyl} O,O-
diethyl phosphorodithioate.[1] Its unique structure, characterized by a phosphorodithioate
group, is typical of organophosphorus compounds, a class of chemicals widely used for their
insecticidal properties.[1]
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Property Value Reference

S-{2-[(2-cyanoethyl)
henyl)amino]-2-oxoethyl
Chemical Name P )_/) | v [1]
0O,0-diethyl

phosphorodithioate

CAS Registry Number 16231-76-8 [1][2]
Molecular Formula C15H21N203PS2 [11[2]
Molecular Weight 372.44 g/mol [2]
Synonyms GC 10284, GC-10284 [1]

History and Application

The history of ACD-10284 is rooted in insecticide research rather than pharmaceutical
development. The compound was investigated for its efficacy in controlling ectoparasites in
livestock.

Discovery and Use

Information regarding the specific discovery of ACD-10284 is limited. However, it is referenced
in literature from the early 1970s in the context of screening insecticides for the control of cattle
ticks, specifically Boophilus annulatus and B. microplus.[2] Studies evaluated its effectiveness
when applied as a spray or dip for cattle.[2]

Mechanism of Action (Presumed)

As an organophosphate insecticide, the mechanism of action of ACD-10284 is presumed to be
the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system
of insects and mammals that breaks down the neurotransmitter acetylcholine. Inhibition of
AChE leads to an accumulation of acetylcholine, causing continuous nerve stimulation,
paralysis, and ultimately death of the insect.

Due to the fundamental differences in its intended application, diagrams of signaling pathways
relevant to human drug development are not applicable to ACD-10284.
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Experimental Protocols

Detailed experimental protocols for the synthesis or specific laboratory assays of ACD-10284
are not readily available in the public domain. The primary documented experimental use
pertains to its application in insecticide screening trials.

General Protocol for Insecticide Efficacy Testing (as inferred from historical context):

e Preparation of Formulations: ACD-10284 would be formulated into emulsifiable concentrates
or wettable powders at various concentrations.

o Application: The formulations would be applied to cattle via spraying or dipping methods to
ensure complete coverage.

o Exposure: Treated cattle would be exposed to tick-infested environments, or ticks would be
directly applied to the animals.

o Efficacy Assessment: The effectiveness of ACD-10284 would be determined by counting the
number of live and dead ticks on the animals at specified intervals post-treatment. A high
mortality rate would indicate efficacy.

Toxicology and Safety

Organophosphate insecticides are known for their potential toxicity to non-target organisms,
including humans.[1] The toxicity is primarily due to the inhibition of acetylcholinesterase.
Therefore, handling of ACD-10284 would require strict safety precautions to avoid exposure.[1]
Specific toxicological data, such as LD50 values, and information on its environmental fate are
not detailed in the available search results.

Visualizations

As ACD-10284 is not a therapeutic drug, signaling pathway diagrams relevant to drug
development are not appropriate. However, a diagram of its chemical structure is provided
below.
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Figure 1: Chemical structure of ACD-10284.

In conclusion, the compound designated ACD-10284 is an insecticide and not a candidate for
human drug development. The information available aligns with its use in pest control and
highlights its nature as an organophosphate. The initial request for a technical guide for a drug
development audience was based on a misidentification of the compound's application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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